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Compound of Interest

Compound Name: Ammonium thiocyanate

Cat. No.: B129041

For Researchers, Scientists, and Drug Development Professionals

Ammonium thiocyanate (NHsSCN), with CAS number 1762-95-4, is a versatile inorganic
compound with a wide range of applications in chemical synthesis, analytical chemistry, and
various industrial processes. This technical guide provides an in-depth overview of its chemical
properties, synthesis, key applications with detailed experimental protocols, and its role as a
disruptor of thyroid hormone signaling.

Chemical and Physical Properties

Ammonium thiocyanate is a colorless, hygroscopic crystalline solid. It is highly soluble in
water, and its dissolution is endothermic. It is also soluble in various organic solvents, including
ethanol and acetone.[1][2] Upon heating, it isomerizes to thiourea, an equilibrium reaction that

IS temperature-dependent.[3]

Table 1: Physical and Chemical Properties of Ammonium Thiocyanate
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Property Value References
CAS Number 1762-95-4 [2]

Molecular Formula NH4SCN [4]

Molecular Weight 76.12 g/mol [5]
Appearance Colorless crystalline solid [4]

Melting Point 149-154 °C [5]

Boiling Point Decomposes at 170 °C [3]

Density 1.305 g/cm3 [6]

Solubility in water 128 g/100 mL at 0 °C [6]

pH (5% aqueous solution) 45-6.0

Synthesis of Ammonium Thiocyanate

Ammonium thiocyanate is commercially produced by the reaction of carbon disulfide with
agueous ammonia. This reaction proceeds through an ammonium dithiocarbamate
intermediate, which upon heating, decomposes to ammonium thiocyanate and hydrogen
sulfide.[3]

Reaction Scheme:

CS2 + 2 NH3(ag) — [NH2CS2]"[NHa]* - NHaSCN + H2S

Key Applications and Experimental Protocols

Ammonium thiocyanate serves as a crucial reagent in a variety of chemical transformations
and analytical methods.

Synthesis of Thiourea

Ammonium thiocyanate isomerizes to thiourea upon heating.

Experimental Protocol:
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e Place 50 g of ammonium thiocyanate in a round-bottom flask.

o Heat the flask in a paraffin bath to a temperature where the mass just remains liquid
(approximately 140-145 °C).[7]

¢ Maintain this temperature for 5-6 hours.[7]
» Allow the melt to cool and solidify.

o Grind the powdered melt with half its weight of cold water to dissolve any unreacted
ammonium thiocyanate.

o Filter the mixture to isolate the crude thiourea.

o Recrystallize the residue from hot water to obtain pure thiourea as colorless, silky needles.
The expected yield is approximately 7-8 grams.[7]

Synthesis of Guanidinium Thiocyanate

Guanidinium thiocyanate can be prepared by heating ammonium thiocyanate at a higher
temperature.

Experimental Protocol:
e Heat dry ammonium thiocyanate powder to 180 °C.[8]

o The ammonium thiocyanate will pyrolyze, leading to the formation of guanidinium
thiocyanate.[8] This method can also be influenced by the presence of substances like river
sand or kaolin, which can affect the decomposition and yield of guanidine.[9][10][11]

Synthesis of 2-Aminothiazole Derivatives

Ammonium thiocyanate is a key reagent in the Hantzsch thiazole synthesis.
Experimental Protocol for the Synthesis of 2-Amino-4-methylthiazole:

This reaction is typically carried out by reacting thiourea (which can be synthesized from
ammonium thiocyanate) with chloroacetone.[12] A more direct approach involves the reaction
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of an alpha-haloketone with a thiocyanate salt.

Suspend 76 g (1 mole) of thiourea in 200 cc of water in a 500-cc flask equipped with a reflux
condenser, dropping funnel, and mechanical stirrer.[12]

With stirring, add 92.5 g (80 cc, 1 mole) of chloroacetone dropwise over 30 minutes. The
reaction is exothermic, and the thiourea will dissolve.[12]

After the addition is complete, cool the reaction mixture.

Add solid sodium hydroxide with cooling to make the solution alkaline.

Separate the upper oily layer and extract the aqueous layer with ether.

Combine the oil and ethereal extracts, dry over solid sodium hydroxide, and filter.

Remove the ether by distillation and distill the remaining oil under reduced pressure to obtain
2-amino-4-methylthiazole. The boiling point is 117-120°/8 mm. The expected yield is 70—
75%.[12]

Synthesis of Thiiranes from Oxiranes

Ammonium thiocyanate can be used to convert oxiranes (epoxides) to thiiranes (episulfides).

Experimental Protocol:

To a mixture of the oxirane (1 mmol) and ammonium thiocyanate (3 mmol) in acetonitrile (5
mL), add a catalytic amount of TIO(OCOCFs3)z or TiCl3(OTf) (0.014-0.08 mmol).[13]

Reflux the mixture for a period ranging from 0.25 to 5.5 hours, monitoring the reaction
progress.[13]

Upon completion, cool the reaction mixture.

Work up the reaction mixture by evaporation of the solvent and purification of the residue by
column chromatography to isolate the thiirane.[13] A solvent- and catalyst-free method has
also been described where the oxirane is heated with ammonium thiocyanate.[14]

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


http://orgsyn.org/demo.aspx?prep=cv2p0031
http://orgsyn.org/demo.aspx?prep=cv2p0031
http://orgsyn.org/demo.aspx?prep=cv2p0031
https://www.benchchem.com/product/b129041?utm_src=pdf-body
https://www.benchchem.com/product/b129041?utm_src=pdf-body
https://www.thieme-connect.de/products/ebooks/lookinside/10.1055/sos-SD-039-00701
https://www.thieme-connect.de/products/ebooks/lookinside/10.1055/sos-SD-039-00701
https://www.thieme-connect.de/products/ebooks/lookinside/10.1055/sos-SD-039-00701
https://www.benchchem.com/product/b129041?utm_src=pdf-body
https://www.researchgate.net/publication/254290877_Green_synthesis_of_thiiranes_from_oxiranes_under_solvent-_and_catalyst-free_conditions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129041?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Colorimetric Determination of Iron(lll)

Ammonium thiocyanate is widely used for the quantitative analysis of iron(lll) ions due to the
formation of an intensely red-colored complex ion, [Fe(SCN)(H20)s]2+.[15]

Experimental Protocol:
1. Preparation of Reagents:

Standard Iron(lll) Solution (50 ppm Fe3*): Prepare a stock solution of iron(lll) ammonium
sulfate.[15]

Ammonium Thiocyanate Solution (1 mol/L): Dissolve 76.12 g of ammonium thiocyanate
in distilled water and make up to 1 L.[16][17]

. Preparation of Standard Solutions:

Prepare a series of standard solutions with known Fe3* concentrations (e.g., O, 5, 10, 15, 20,
25 ppm) by diluting the standard iron(lll) solution with distilled water.[15]

. Color Development:

To each standard solution and the unknown sample solution, add an equal volume of the 1
mol/L ammonium thiocyanate solution.[15]
Allow the color to develop for a stable period, typically around 15 minutes.[15][17]

. Measurement:

Measure the absorbance of each solution using a colorimeter at a wavelength of
approximately 480 nm (using a blue filter).[15]

. Calibration Curve and Analysis:

Plot a graph of absorbance versus the concentration of the standard solutions to create a
calibration curve.

Determine the concentration of iron(lll) in the unknown sample by measuring its absorbance
and interpolating from the calibration curve.[15]

Disruption of Thyroid Hormone Signaling
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The thiocyanate ion (SCN™) is a known endocrine disruptor that interferes with the normal
functioning of the thyroid gland.[18][19] Its mechanism of action involves the inhibition of key
steps in thyroid hormone synthesis.

Mechanism of Action:

o Competitive Inhibition of lodide Uptake: The thiocyanate ion has a similar ionic radius to the
iodide ion (I7). This allows it to compete with iodide for uptake into the thyroid follicular cells
via the sodium-iodide symporter (NIS).[18][20]

« Inhibition of Thyroid Peroxidase (TPO): Thiocyanate acts as a competitive substrate for
thyroid peroxidase (TPO), the enzyme responsible for oxidizing iodide to iodine (I2) and
incorporating it into thyroglobulin, a process known as organification.[21] By inhibiting TPO,
thiocyanate reduces the synthesis of the thyroid hormones thyroxine (T4) and
triiodothyronine (T3).

 Disruption of the Hypothalamic-Pituitary-Thyroid (HPT) Axis: The decreased production of T4
and T3 leads to a feedback mechanism that increases the secretion of thyroid-stimulating
hormone (TSH) from the pituitary gland.[20] Chronic stimulation by TSH can lead to
hypertrophy and hyperplasia of the thyroid gland, resulting in goiter.[20]

Signaling Pathway Diagram:
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Caption: Disruption of thyroid hormone synthesis by thiocyanate.
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Safety and Handling

Ammonium thiocyanate is harmful if swallowed, in contact with skin, or if inhaled.[22] It
causes serious eye damage.[10] Contact with acids liberates very toxic gas.[10] It is also
harmful to aquatic life with long-lasting effects.[10] Appropriate personal protective equipment
(PPE), including gloves, safety glasses, and a lab coat, should be worn when handling this
compound. Work should be conducted in a well-ventilated area or under a fume hood.

Table 2: GHS Hazard Information for Ammonium Thiocyanate

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

H312: Harmful in contact with

Acute Toxicity, Dermal 4 ]
skin

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Serious Eye Damage/Eye 1 H318: Causes serious eye

Irritation damage

Hazardous to the Aquatic 3 H412: Harmful to aquatic life

Environment, Chronic Hazard with long lasting effects
Conclusion

Ammonium thiocyanate is a chemical of significant interest due to its wide-ranging
applications in synthesis and analysis. Its utility in the preparation of important organic
compounds and its role in analytical chemistry are well-established. However, its potential as
an endocrine disruptor, specifically its impact on thyroid hormone signaling, warrants careful
consideration, particularly in the context of environmental and health sciences. A thorough
understanding of its properties, reactivity, and biological effects is crucial for its safe and
effective use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b129041#ammonium-thiocyanate-cas-number-1762-
95-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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